
Application Notes & Protocols: 2-Amino-5-
hydroxynaphthalene-1,7-disulfonic acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
2-Amino-5-hydroxynaphthalene-

1,7-disulfonic acid

Cat. No.: B1580940 Get Quote

Abstract
This document provides a comprehensive technical guide on 2-Amino-5-
hydroxynaphthalene-1,7-disulfonic acid (CAS: 6535-70-2), a key intermediate primarily

known in the dye manufacturing industry. While its direct application in mainstream drug

development is not widely documented, its unique chemical structure presents significant

potential for broader research applications. This guide details its chemical properties, a

validated synthesis protocol, its primary application in azo dye formation, and a robust

analytical protocol for its quantification. Furthermore, we explore potential applications in

bioconjugation and medicinal chemistry, providing a foundational resource for researchers and

scientists seeking to leverage this versatile molecule.

Compound Profile and Physicochemical Properties
2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid, also known as Sulfo J acid, is a

naphthalenic derivative characterized by the presence of amino, hydroxyl, and sulfonic acid

functional groups.[1][2] These groups impart high water solubility and provide reactive sites for

chemical modification, making it a valuable building block in organic synthesis.[1]

Table 1: Physicochemical Properties of 2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid
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Property Value Source

CAS Number 6535-70-2 [3]

Molecular Formula C₁₀H₉NO₇S₂ [3]

Molecular Weight 319.31 g/mol [4]

IUPAC Name

2-amino-5-

hydroxynaphthalene-1,7-

disulfonic acid

[4]

Synonyms
Sulfo J acid, 6-Amino-1-

naphthol-3,5-disulfonic acid
[2]

Water Solubility 35.36 g/L at 25°C [1][2]

Density ~1.9 g/cm³ [5]

pKa -0.42 (Predicted) [1][2]

The sulfonic acid groups are highly acidic, ensuring the molecule is ionized and water-soluble

across a wide pH range. The amino group serves as a key nucleophile or a site for

diazotization, while the hydroxyl group influences the electronic properties of the aromatic

system and can be a site for etherification.[1]

Experimental Protocols
Protocol for Laboratory-Scale Synthesis
The synthesis of 2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid is most commonly

achieved through the sulfonation of 7-amino-4-hydroxy-2-naphthalene sulfonic acid (J acid).[6]

[7] The following protocol is adapted from established industrial methods and is designed for

laboratory-scale preparation to yield a high-purity product.[6][7][8]

Causality Statement: This process utilizes a manganese dioxide and sodium pyrosulfite system

for sulfonation. This avoids the use of highly corrosive oleum (fuming sulfuric acid), making the

protocol safer for standard laboratory equipment and minimizing harsh waste products.[7] The

reaction temperature and pH are critical parameters that must be controlled to ensure selective

sulfonation at the desired positions and prevent unwanted side reactions.
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Step 1: J Acid Solution Prep

Step 2: Sulfonation Reaction

Step 3: Product Isolation

J Acid (Starting Material)

10% Alkaline J Acid Solution
(pH 6.5-8.0)

Water 30% NaOH Solution

Adjust pH

Reaction at 45-50°C
(0.5-1 hr)

MnO₂ Sodium Pyrosulfite

Controlled Addition

Filtration

Acid Precipitation
(pH 1-2)

Filtrate

30% HCl

Cooling & Filtration

Final Product:
2-Amino-5-hydroxynaphthalene-

1,7-disulfonic acid
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Part A: Diazotization

Part B: Azo Coupling

Aniline HCl, NaNO₂

Benzenediazonium
Chloride (Intermediate)

@ 0-5°C

Coupling Reaction
(pH 8-9)

Sulfo J Acid
(in Alkaline Solution)

Azo Dye Product
(Colored Solution)

Sample Preparation
(Dissolve in Mobile Phase A)

HPLC System
(C18 Column, UV Detector)

Standard Stock Solution
(1 mg/mL in Mobile Phase A)

Calibration Curve
(Serial Dilutions)

Isocratic Elution
& Data Acquisition

Quantification
(Peak Area vs. Concentration)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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